Cas no 18766-38-6 (Cycloundecasiloxane,2,2,4,4,6,6,8,8,10,10,12,12,14,14,16,16,18,18,20,20,22,22-docosamethyl-)

• Product Name: Cycloundecasiloxane,2,2,4,4,6,6,8,8,10,10,12,12,14,14,16,16,18,18,20,20,22,22-docosamethyl-
• CAS No: 18766-38-6
• MF: C₂₂H₆₆O₁₁Si₁₁
• MW: 815.693357944489
• CID: 195477
• PubChem ID: 519600
• Update Time: 2025-04-19

Cycloundecasiloxane,2,2,4,4,6,6,8,8,10,10,12,12,14,14,16,16,18,18,20,20,22,22-docosamethyl- Chemical and Physical Properties

Names and Identifiers

• Cycloundecasiloxane,2,2,4,4,6,6,8,8,10,10,12,12,14,14,16,16,18,18,20,20,22,22-docosamethyl-
• 2,2,4,4,6,6,8,8,10,10,12,12,14,14,16,16,18,18,20,20,22,22-docosamethyl-1,3,5,7,9,11,13,15,17,19,21-undecaoxa-2,4,6,8,10,12,14,16,18,20,22-undecasilacyclodocosane
• DOCOSAMETHYLCYCLOUNDECASILOXANE
• Cycloundecasiloxane, docosamethyl
• Cycloundecasiloxane, docosamethyl-
• DTXSID0066408
• 18766-38-6
• QKFCLXPIIJGSQB-UHFFFAOYSA-N

• Inchi： 1S/C22H66O11Si11/c1-34(2)23-35(3,4)25-37(7,8)27-39(11,12)29-41(15,16)31-43(19,20)33-44(21,22)32-42(17,18)30-40(13,14)28-38(9,10)26-36(5,6)24-34/h1-22H3
• InChI Key： QKFCLXPIIJGSQB-UHFFFAOYSA-N
• SMILES： [Si]1(C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O1

Computed Properties

• Exact Mass: 814.206705
• Monoisotopic Mass: 814.206705
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 44
• Rotatable Bond Count: 0
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102

Experimental Properties

• Density: 0.98
• Boiling Point: 486°Cat760mmHg
• Flash Point: 240.7°C
• Refractive Index: 1.439
• PSA: 101.53000
• LogP: 7.90240